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Compound of Interest

Compound Name: FtsZ-IN-5

Cat. No.: B12393668

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant bacteria necessitates the exploration of novel
antibacterial targets. One such promising target is the Filamenting temperature-sensitive
mutant Z (FtsZ) protein, a crucial component of the bacterial cell division machinery.[1][2] FtsZ,
a homolog of eukaryotic tubulin, polymerizes at the mid-cell to form the Z-ring, which acts as a
scaffold for the recruitment of other proteins involved in cytokinesis.[1][2] Inhibition of FtsZ
disrupts this process, leading to filamentation and eventual cell death, making it an attractive
target for the development of new antibiotics.[2]

This guide provides a comparative overview of the performance of various FtsZ inhibitors
against different bacterial species. While specific data for FtsZ-IN-5 is not publicly available at
the time of this publication, we will examine the performance of other well-characterized FtsZ
inhibitors, such as PC190723 and Berberine derivatives, to provide a framework for evaluation
and comparison.

Mechanism of Action: The FtsZ Signaling Pathway

FtsZ inhibitors can disrupt the normal dynamics of the Z-ring through various mechanisms.
Some inhibitors prevent the polymerization of FtsZ monomers into protofilaments, while others
hyper-stabilize these polymers, leading to non-functional Z-rings. Both mechanisms ultimately
block bacterial cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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